54-62-6

Aminopterin

In Stock

• CAS RN:
• 54-62-6

• Formula:
• C19H20N8O5

• InChI:
• InChI=1S/C19H20N8O5/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(30)25-12(18(31)32)5-6-13(28)29/h1-4,8,12,22H,5-7H2,(H,25,30)(H,28,29)(H,31,32)(H4,20,21,23,26,27)/t12-/m0/s1

• InChIKey:
• TVZGACDUOSZQKY-LBPRGKRZSA-N

• Potent, competitive dihydrofolate reductase inhibitor. Shows antineoplastic and immunosuppressive effects in vivo. Orally active.
  Aminopterin is a synthetic folic acid derivative whose metabolite is a competitive inhibitor of dihydrofolate reductase, which is a cofactor for nucleic acid synthesis. Aminopterin has anticancer and immunosuppressive properties. Formulations containing it have been used for pediatric leukemia though methotrexate is now more commonly used due to a more favorable therapeutic index. Aminopterin is a component of the widely used HAT (hypoxanthine-aminopterin-thymidine) medium to select cells for mammalian cell culture.
  Aminopterin is a synthetic derivative of pterins with antineoplastic and immunosuppressive properties. As a folate analogue, aminopterin competes for the folate binding site of the enzyme dihydrofolate reductase, thereby blocking ...

4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide

In Stock

• CAS RN:
• 654-62-6

• Formula:
• C7H8F3N3O4S2

• InChI:
• InChI=1S/C7H8F3N3O4S2/c8-7(9,10)3-1-4(11)6(19(13,16)17)2-5(3)18(12,14)15/h1-2H,11H2,(H2,12,14,15)(H2,13,16,17)

• InChIKey:
• KRVABEGPNKGLOT-UHFFFAOYSA-N

• 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide, also known as 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide, is a useful research compound. Its molecular formula is C7H8F3N3O4S2 and its molecular weight is 319.3 g/mol. The purity is usually 95%.

1-methoxycarbonyl-adamantan-4-one Ethylene Ketal

In Stock

• CAS RN:
• 84454-62-6

• Formula:
• C14H20O4

• InChI:
• InChI=1S/C14H20O4/c1-16-12(15)13-6-9-4-10(7-13)14(11(5-9)8-13)17-2-3-18-14/h9-11H,2-8H2,1H3

• InChIKey:
• IJJBOFUSNCAQQK-UHFFFAOYSA-N

• 1-methoxycarbonyl-adamantan-4-one Ethylene Ketal is a useful research compound. Its molecular formula is C14H20O4 and its molecular weight is 252.31 g/mol. The purity is usually 95%.

3-(2-Methylpropyl)azetidine

In Stock

• CAS RN:
• 89854-62-6

• Formula:
• C7H15N

• InChI:
• InChI=1S/C7H15N/c1-6(2)3-7-4-8-5-7/h6-8H,3-5H2,1-2H3

• InChIKey:
• QCGPDCBREKQOTK-UHFFFAOYSA-N

• 3-(2-Methylpropyl)azetidine is a useful research compound. Its molecular formula is C7H15N and its molecular weight is 113.2 g/mol. The purity is usually 95%.

Potassium;thiomorpholine-4-carbodithioate

In Stock

• CAS RN:
• 92754-62-6

• Formula:
• C5H8KNS3

• InChI:
• InChI=1S/C5H9NS3.K/c7-5(8)6-1-3-9-4-2-6;/h1-4H2,(H,7,8);/q;+1/p-1

• InChIKey:
• VAOQAMYNUCZMTI-UHFFFAOYSA-M

• Potassium;thiomorpholine-4-carbodithioate is a useful research compound. Its molecular formula is C5H8KNS3 and its molecular weight is 217.4. The purity is usually 95%.

4-[(E)-2-(4-diazonio-2-sulfophenyl)ethenyl]-3-sulfobenzenediazonium

Usually In Stock

• CAS RN:
• 13954-62-6

• Formula:
• C14H10Cl2N4O6S2

• InChI:
• InChI=1S/C14H8N4O6S2/c15-17-11-5-3-9(13(7-11)25(19,20)21)1-2-10-4-6-12(18-16)8-14(10)26(22,23)24/h1-8H/p+2/b2-1+

• InChIKey:
• LENCUDCCCFORSC-OWOJBTEDSA-P

• 4-[(E)-2-(4-diazonio-2-sulfophenyl)ethenyl]-3-sulfobenzenediazonium is a useful research compound. Its molecular formula is C14H10Cl2N4O6S2 and its molecular weight is 394.4 g/mol. The purity is usually 95%.

L-Alanine benzyl ester 4-toluenesulfonate

In Stock

• CAS RN:
• 42854-62-6

• Formula:
• C17H21NO5S

• InChI:
• InChI=1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)/t8-;/m0./s1

• InChIKey:
• NWOPHJSSBMABBD-QRPNPIFTSA-N

• L-Alanine benzyl ester 4-toluenesulfonate, also known as L-Alanine benzyl ester 4-toluenesulfonate, is a useful research compound. Its molecular formula is C17H21NO5S and its molecular weight is 351.4 g/mol. The purity is usually 95%.

(Z)-5-benzylidene-3-(2-oxo-2-phenylethyl)thiazolidine-2,4-dione

In Stock

• CAS RN:
• 131554-62-6

• Formula:
• C18H13NO3S

• InChI:
• InChI=1S/C18H13NO3S/c20-15(14-9-5-2-6-10-14)12-19-17(21)16(23-18(19)22)11-13-7-3-1-4-8-13/h1-11H,12H2/b16-11-

• InChIKey:
• GZCKGJGAXVUCDU-WJDWOHSUSA-N

• (Z)-5-benzylidene-3-(2-oxo-2-phenylethyl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C18H13NO3S and its molecular weight is 323.37. The purity is usually 95%.

3-Cyclohexene-1-propanoic acid, 3-cyano-5-[[5-(dimethylamino)-2-furanyl]methylene]-4-methyl-2,6-di

• CAS RN:
• 173954-62-6

• Formula:
• C18H18N2O5

• InChI:
• InChI=1S/C18H18N2O5/c1-10-13(8-11-4-6-15(25-11)20(2)3)17(23)12(5-7-16(21)22)18(24)14(10)9-19/h4,6,8,12H,5,7H2,1-3H3,(H,21,22)

• InChIKey:
• LOAMBIOAMOEFNQ-UHFFFAOYSA-N

• 3-Cyclohexene-1-propanoic acid, 3-cyano-5-[[5-(dimethylamino)-2-furanyl]methylene]-4-methyl-2,6-di, also known as 3-Cyclohexene-1-propanoic acid, 3-cyano-5-[[5-(dimethylamino)-2-furanyl]methylene]-4-methyl-2,6-di, is a useful research compound. Its molecular formula is C18H18N2O5 and its molecular weight is 342.351. The purity is usually 95%.

2-Azetidinomethyl-2'-thiomethylbenzophenone

In Stock

• CAS RN:
• 898754-62-6

• Formula:
• C18H19NOS

• InChI:
• InChI=1S/C18H19NOS/c1-21-17-10-5-4-9-16(17)18(20)15-8-3-2-7-14(15)13-19-11-6-12-19/h2-5,7-10H,6,11-13H2,1H3

• InChIKey:
• NBBXAXTUDMEHIL-UHFFFAOYSA-N

• 2-Azetidinomethyl-2'-thiomethylbenzophenone is a useful research compound. Its molecular formula is C18H19NOS and its molecular weight is 297.4 g/mol. The purity is usually 95%.

N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(3-methoxyphenoxy)acetamide

In Stock

• CAS RN:
• 893954-62-6

• Formula:
• C22H23N3O3S

• InChI:
• InChI=1S/C22H23N3O3S/c1-14-7-8-20(15(2)9-14)25-22(18-12-29-13-19(18)24-25)23-21(26)11-28-17-6-4-5-16(10-17)27-3/h4-10H,11-13H2,1-3H3,(H,23,26)

• InChIKey:
• FXKOBOHSQUIGRF-UHFFFAOYSA-N

• N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C22H23N3O3S and its molecular weight is 409.5. The purity is usually 95%.

Tributyl(1,3-dioxolan-2-ylmethyl)phosphonium Bromide

In Stock

• CAS RN:
• 115754-62-6

• Formula:
• C16H34BrO2P

• InChI:
• InChI=1S/C16H34O2P.BrH/c1-4-7-12-19(13-8-5-2,14-9-6-3)15-16-17-10-11-18-16;/h16H,4-15H2,1-3H3;1H/q+1;/p-1

• InChIKey:
• SABIECHYMHKXJI-UHFFFAOYSA-M

• Tributyl(1,3-dioxolan-2-ylmethyl)phosphonium Bromide is a useful research compound. Its molecular formula is C16H34BrO2P and its molecular weight is 369.32 g/mol. The purity is usually 95%.

2-Methyl 2-propenoic acid polymer with aziridine and methyl 2-methyl-2-propenoate

• CAS RN:
• 178954-62-6

• Formula:
• C9H7NO5

• 2-Methyl 2-propenoic acid polymer with aziridine and methyl 2-methyl-2-propenoate, also known as 2-Methyl 2-propenoic acid polymer with aziridine and methyl 2-methyl-2-propenoate, is a useful research compound. Its molecular formula is C9H7NO5. The purity is usually 95%.

(2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol

In Stock

• CAS RN:
• 924854-62-6

• Formula:
• C19H29NO3

• InChI:
• InChI=1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3/t14-,16-,17+/m0/s1

• InChIKey:
• WEQLWGNDNRARGE-BHYGNILZSA-N

• (2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol, also known as (2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol, is a useful research compound. Its molecular formula is C19H29NO3 and its molecular weight is 319.445. The purity is usually 95%.

3-Ethynyl-N-(3-(trifluoromethyl)phenyl)benzamide

In Stock

• CAS RN:
• 1823154-62-6

• Formula:
• C16H10F3NO

• InChI:
• InChI=1S/C16H10F3NO/c1-2-11-5-3-6-12(9-11)15(21)20-14-8-4-7-13(10-14)16(17,18)19/h1,3-10H,(H,20,21)

• InChIKey:
• PNICRYIXIPEYRQ-UHFFFAOYSA-N

• 3-Ethynyl-N-(3-(trifluoromethyl)phenyl)benzamide is a useful research compound. Its molecular formula is C16H10F3NO and its molecular weight is 289.25 g/mol. The purity is usually 95%.

4-[(2S)-pyrrolidin-2-yl]-1,3-thiazol-2-amine dihydrochloride

In Stock

• CAS RN:
• 2866254-62-6

• Formula:
• C7H13Cl2N3S

• InChI:
• InChI=1S/C7H11N3S.2ClH/c8-7-10-6(4-11-7)5-2-1-3-9-5;;/h4-5,9H,1-3H2,(H2,8,10);2*1H/t5-;;/m0../s1

• InChIKey:
• PTOSIBIWRDWWOT-XRIGFGBMSA-N

• 4-[(2S)-pyrrolidin-2-yl]-1,3-thiazol-2-amine dihydrochloride is a useful research compound. Its molecular formula is C7H13Cl2N3S and its molecular weight is 242.17 g/mol. The purity is usually 95%.

8-(3,3-dimethyl-2-oxobutyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

In Stock

• CAS RN:
• 1190254-62-6

• Formula:
• C15H21N5O3

• InChI:
• InChI=1S/C15H21N5O3/c1-15(2,3)9(21)8-19-6-7-20-10-11(16-13(19)20)17(4)14(23)18(5)12(10)22/h6-8H2,1-5H3

• InChIKey:
• YKQMJCAUDUJCTR-UHFFFAOYSA-N

• 8-(3,3-dimethyl-2-oxobutyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione is a useful research compound. Its molecular formula is C15H21N5O3 and its molecular weight is 319.365. The purity is usually 95%.

4-Bromo-6-methoxy-1H-benzimidazole

In Stock

• CAS RN:
• 1360954-62-6

• Formula:
• C8H7BrN2O

• InChI:
• InChI=1S/C8H7BrN2O/c1-12-5-2-6(9)8-7(3-5)10-4-11-8/h2-4H,1H3,(H,10,11)

• InChIKey:
• AAESOAJUKHUHAR-UHFFFAOYSA-N

• 4-Bromo-6-methoxy-1H-benzimidazole is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.06 g/mol. The purity is usually 95%.

(2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol

• CAS RN:
• 113627-25-1; 924854-62-6

• Formula:
• C19H29NO3

• InChI:
• InChI=1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3/t14-,16-,17+/m0/s1

• InChIKey:
• WEQLWGNDNRARGE-BHYGNILZSA-N

• (2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol is a useful research compound. Its molecular formula is C19H29NO3 and its molecular weight is 319.445. The purity is usually 95%.